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Compound of Interest

Compound Name: Crotonic anhydride

CAS No.: 623-68-7

Cat. No.: B1582151

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals as it pertains to crotonic anhydride. As a reactive

chemical intermediate used in various synthetic applications, including pharmaceuticals and

polymers, a thorough understanding of its hazard profile is paramount for ensuring laboratory

safety and regulatory compliance.[1] This document moves beyond simple data presentation to

explain the causality behind the classifications and the logic underpinning the recommended

safety protocols.

Section 1: Chemical and Physical Identity
A precise understanding of a chemical's identity and physical properties is the foundation of a

robust safety assessment. Crotonic anhydride is a combustible, moisture-sensitive liquid that

presents significant handling challenges due to its reactivity and corrosive nature.[1][2]

Table 1-1: Chemical Identifiers for Crotonic Anhydride
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Identifier Value Source(s)

IUPAC Name (2E)-2-Butenoic anhydride [3]

Synonyms
Crotonic acid anhydride, But-2-

enoic anhydride
[2][4]

CAS Number 623-68-7 [1][3][5]

EC Number 210-807-1 [3][5]

Molecular Formula C₈H₁₀O₃ [2][4][5]

Molar Mass 154.17 g/mol [5]

UN Number 3265 [2][5]

Table 1-2: Physicochemical Properties of Crotonic Anhydride
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Property Value
Significance in
Hazard
Assessment

Source(s)

Physical State
Clear, colorless to

yellow liquid
[1][2]

Influences potential

exposure routes

(inhalation of vapors,

skin contact with

liquid).

Boiling Point 248 °C [1]

High boiling point

suggests low volatility

at room temperature,

but vapor pressure

still exists.

Melting Point -20 °C [1]

Remains liquid under

standard laboratory

conditions.

Density 1.04 g/mL at 25 °C [1] Denser than water.

Flash Point ~110.5 °C (231 °F) [1]

Classified as a

combustible liquid;

requires control of

ignition sources during

heating.

Vapor Pressure 1 hPa at 25 °C [1]

While not highly

volatile, sufficient

vapor can be present

to pose an inhalation

hazard, especially in

poorly ventilated

areas.

Solubility Soluble in diethyl

ether; Decomposes in

water

[1][2] Reactivity with water

is a critical hazard,

leading to the

formation of corrosive

crotonic acid. This
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dictates storage and

spill response

procedures.

Autoignition Temp. 290 °C [1]

The substance

requires a relatively

high temperature to

self-ignite.

Section 2: GHS Hazard Classification and Labeling
The GHS provides a standardized framework for communicating the hazards of chemical

products. Crotonic anhydride is classified as a highly hazardous substance, primarily due to

its corrosive properties. The "Danger" signal word assigned to it underscores the potential for

severe injury.[3][5]

Hazard Evaluation Classification & Communication

Gather Data
(SDS, Toxicity Studies, Phys-Chem Properties)

Evaluate Hazards
- Health (Corrosion, Toxicity)

- Physical (Corrosive to Metals)
- Environmental (Aquatic Toxicity)

Analyze

Classify Hazards
- Skin Corrosion 1B

- Eye Damage 1
- Corrosive to Metals 1

- Aquatic Acute 1

Determine Classification
Assign Label Elements

- Pictograms (GHS05, GHS09)
- Signal Word ('Danger')

- H/P Statements

Communicate Hazard
(Safety Data Sheet, Labels)

Click to download full resolution via product page

Caption: GHS Hazard Identification and Classification Workflow for Crotonic Anhydride.

Table 2-1: GHS Classification Summary for Crotonic Anhydride
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Element Classification Code Description Source(s)

Signal Word Danger -
Indicates a high-

hazard category.
[3][5]

Pictograms
CorrosionEnviron

ment
GHS05GHS09

Represents

severe skin

burns, eye

damage, and

corrosion to

metals.Represen

ts hazards to the

aquatic

environment.

[1][3]

Hazard

Statements

Skin

Corrosion/Irritatio

nSerious Eye

Damage/Irritation

Corrosive to

MetalsHazardou

s to the Aquatic

Environment

H314H314H290

H400

Causes severe

skin burns and

eye

damage.Causes

severe skin

burns and eye

damage.May be

corrosive to

metals.Very toxic

to aquatic life.

[3][5]

Precautionary

Statements

PreventionRespo

nseStorageDispo

sal

P260P273P280P

303+P361+P353

P305+P351+P33

8P310P405P501

Do not breathe

dust/fume/gas/mi

st/vapors/spray.A

void release to

the

environment.We

ar protective

gloves/protective

clothing/eye

protection/face

protection.IF ON

SKIN (or hair):

Take off

[3][5]
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immediately all

contaminated

clothing. Rinse

skin with water.IF

IN EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue

rinsing.Immediat

ely call a

POISON

CENTER/doctor.

Store locked

up.Dispose of

contents/contain

er to an

approved waste

disposal plant.

In-Depth Analysis of Hazard Classifications
Skin Corrosion/Irritation (Category 1B - H314): This is the most significant human health

hazard.[3][4] The classification is based on the chemical's ability to cause irreversible

damage to the skin. The causality is twofold: as an anhydride, it reacts exothermically with

moisture on the skin to form crotonic acid, which is itself corrosive.[2] This rapid hydrolysis

and the inherent reactivity of the anhydride itself lead to deep tissue damage. Category 1B

indicates that the substance produces destructive tissue damage within an observation

period of up to 14 days after an exposure time of between 3 minutes and 1 hour.

Serious Eye Damage/Irritation (Category 1 - H314): The chemical is classified as causing

serious eye damage, which means it has the potential to cause irreversible blindness or

permanent vision impairment.[2][6] The mechanism is identical to that of skin corrosion. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 15 Tech Support

https://aksci.com/sds/C949_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC150875000&productDescription=CROTONIC+ACID+98%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mucous membranes of the eyes are particularly susceptible to the rapid, destructive effects

of hydrolysis, leading to immediate pain and severe burns.[3]

Corrosive to Metals (Category 1 - H290): The H290 classification indicates that crotonic
anhydride can damage or destroy metals.[3] This is a critical consideration for the selection

of appropriate storage containers and equipment. The corrosive action is likely exacerbated

by the presence of trace moisture, which would produce crotonic acid, an acidic corrosive

agent.

Acute Aquatic Toxicity (Category 1 - H400): This classification highlights the severe

environmental risk posed by crotonic anhydride.[1][5] A release into waterways would be

very toxic to fish, daphnia, and algae. This necessitates stringent containment protocols and

specialized disposal methods to prevent environmental contamination.[5]

Section 3: Exposure Control and Personal
Protection
A self-validating safety system is one where the required protective measures are a direct and

logical consequence of the known hazards. For crotonic anhydride, all handling protocols are

designed to prevent contact and inhalation due to its corrosive nature.

Engineering Controls: The primary line of defense is to minimize exposure at the source.

Fume Hood: All manipulations of crotonic anhydride must be performed inside a certified

chemical fume hood to control vapor inhalation.[6]

Ventilation: The laboratory must have adequate general exhaust ventilation to prevent the

accumulation of vapors.[3]

Safety Stations: An eyewash station and safety shower must be immediately accessible

and tested regularly.[2][3]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. The selection is non-negotiable and based on the H314 classification.

Eye/Face Protection: Chemical splash goggles in combination with a full-face shield are

mandatory to protect against splashes.[2][7]
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Skin Protection: A flame-resistant lab coat and chemical-resistant gloves are required.

Nitrile gloves may be suitable for incidental contact, but for extended handling, a glove

with higher chemical resistance (e.g., butyl rubber) should be selected after consulting

manufacturer-specific breakthrough time data.[8] All contaminated clothing must be

removed immediately.[3]

Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.[2]
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Start: Prepare for Handling

1. Review SDS and SOPs
(Understand H314, H290, H400)

2. Don Required PPE
- Face Shield & Goggles

- Chemical-Resistant Gloves
- Lab Coat

3. Verify Fume Hood Operation

4. Perform Work in Fume Hood
(Keep sash low)

5. Securely Close Container
(Store in corrosive-resistant cabinet)

6. Decontaminate Work Area

7. Doff PPE Correctly

8. Wash Hands Thoroughly

End: Task Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of crotonic anhydride.
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Section 4: Emergency Response Protocols
Emergency protocols must be clear, concise, and based on the chemical's specific hazards.

The immediate and severe corrosive action of crotonic anhydride dictates the response.

Step-by-Step First Aid Measures
The following protocols are a direct response to the H314 classification. The primary goal is

rapid decontamination.

If Inhaled:

Immediately move the victim to fresh air.[3]

If breathing is difficult, administer oxygen. If the victim is not breathing, perform artificial

respiration, but avoid mouth-to-mouth resuscitation due to the corrosive nature of the

material.[2]

Call for immediate medical attention.[3]

If on Skin:

Immediately remove all contaminated clothing while simultaneously flushing the affected

area with copious amounts of running water for at least 15 minutes.[2][3]

Place the victim under a deluge shower if the spill is extensive.[2]

Seek immediate medical attention.[3]

If in Eyes:

Immediately flush the eyes with running water for a minimum of 15 minutes, holding the

eyelids open to ensure complete irrigation of the eye and lid surfaces.[2][3]

Remove contact lenses if present and easy to do so. Continue rinsing.[3]

Do not use an eye ointment.[2]

Seek immediate medical attention.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-ghs-hazard-classification-of-crotonic-anhydride
https://aksci.com/sds/C949_SDS.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://aksci.com/sds/C949_SDS.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://aksci.com/sds/C949_SDS.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://aksci.com/sds/C949_SDS.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://aksci.com/sds/C949_SDS.pdf
https://aksci.com/sds/C949_SDS.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Ingested:

DO NOT INDUCE VOMITING.[3] This is critical, as vomiting will re-expose the esophagus

and mouth to the corrosive agent, causing further damage.

Rinse the mouth thoroughly with water.[3]

If the person is conscious, have them drink a small amount of water.

Seek immediate medical attention.[2]

Exposure Occurs

Identify Route of Exposure

Skin / Eye Contact

Corrosion

Inhalation

Vapor

Ingestion

Swallowing

IMMEDIATELY Flush with Water
(min. 15 minutes)

Remove contaminated clothing.

IMMEDIATELY Move to Fresh Air
Assist breathing if necessary.

Rinse Mouth with Water
DO NOT induce vomiting.

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: A first aid decision tree for crotonic anhydride exposure incidents.

Spill and Firefighting Procedures
Spill Containment: In case of a spill, evacuate all non-essential personnel.[7] Wearing full

PPE, prevent further leakage and contain the spill using an inert absorbent material (e.g.,
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sand or vermiculite). Do not use combustible materials. Collect the absorbed material into a

suitable, labeled container for hazardous waste disposal.[3]

Firefighting: Crotonic anhydride is a combustible liquid.[2] For small fires, use dry chemical,

CO₂, or alcohol-resistant foam extinguishers. For large fires, use a water spray or fog; do not

use a direct water jet as it may spread the fire.[2] Firefighters must wear full protective gear

and a self-contained breathing apparatus (SCBA).

Section 5: Safe Storage and Disposal
Proper storage and disposal are mandated by the chemical's reactivity, corrosivity, and

environmental toxicity.

Storage Conditions: Store in a cool, dry, well-ventilated area designated for corrosive

materials.[6] Containers must be kept tightly closed to prevent reaction with atmospheric

moisture.[3] Store in a corrosive-resistant container.[3] Keep away from heat, sparks, and

open flames.[6]

Incompatibilities: Segregate from incompatible materials, including strong oxidizing agents,

acids, alkalis (bases), and moisture.[2][6]

Disposal: Crotonic anhydride and any contaminated materials must be disposed of as

hazardous waste.[3] Consult local, state, and federal regulations. Do not allow the material to

enter drains or waterways due to its high aquatic toxicity (H400).[5]

Section 6: Transport Information
The transport of crotonic anhydride is regulated as a hazardous material due to its corrosive

properties.

Table 6-1: Transportation Classification
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT / ADR /

IATA
UN3265

Corrosive liquid,

acidic, organic,

n.o.s. (Crotonic

anhydride)

8 II

Source(s):[2][5]

Conclusion
The GHS classification of crotonic anhydride as a substance that causes severe skin burns

and eye damage (H314), may be corrosive to metals (H290), and is very toxic to aquatic life

(H400) provides a clear and unambiguous guide to its significant hazards. For researchers and

drug development professionals, this classification is not merely a label but the cornerstone of

a comprehensive safety strategy. By understanding the causality behind these hazards—

primarily its reactivity with water to form a corrosive acid—all handling, storage, and emergency

protocols become logical, self-validating procedures. Strict adherence to the engineering

controls, personal protective equipment requirements, and emergency protocols outlined in this

guide is essential for mitigating the risks associated with this valuable but hazardous chemical

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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